Cas no 1006445-51-7 (4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol)

4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol is a synthetic organic compound featuring a phenol group linked to a 1-propyl-1H-pyrazole moiety via an aminomethyl bridge. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both phenolic and pyrazole functionalities enhances its potential for forming hydrogen bonds and participating in coordination chemistry, which may be leveraged in catalyst design or bioactive molecule development. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor-targeting agents. The compound's stability under standard conditions further supports its utility in research and industrial processes.

4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol structure

1006445-51-7 structure

Product Name:4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol

CAS No:1006445-51-7

MF:C₁₃H₁₇N₃O

MW:231.293582677841

CID:3060783

PubChem ID:19576770

Update Time:2025-11-01

4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol Chemical and Physical Properties

Names and Identifiers

- 4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol
- 1006445-51-7
- 4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol
- STK351438
- GQB44551
- EN300-231147
- 4-(((1-Propyl-1,2-dihydro-3h-pyrazol-3-ylidene)amino)methyl)phenol
- 4-{[(1-propylpyrazol-3-yl)amino]methyl}phenol
- AKOS000318658
- CS-0297825
- 4-[[(1-propylpyrazol-3-yl)amino]methyl]phenol
- MDL： MFCD08559053
- Inchi： 1S/C13H17N3O/c1-2-8-16-9-7-13(15-16)14-10-11-3-5-12(17)6-4-11/h3-7,9,17H,2,8,10H2,1H3,(H,14,15)
- InChI Key： JWHSGAKAKMGEEY-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)CNC1C=CN(CCC)N=1

Computed Properties

Exact Mass: 231.137162174Da
Monoisotopic Mass: 231.137162174Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 50.1Å²

4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM483641-1g	4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol	1006445-51-7	97%	1g	$262	2022-06-14
Chemenu	CM483641-5g	4-(((1-Propyl-1H-pyrazol-3-yl)amino)methyl)phenol	1006445-51-7	97%	5g	$779	2022-06-14
Enamine	EN300-231147-0.05g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	0.05g	$88.0	2024-06-20
Enamine	EN300-231147-0.1g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	0.1g	$132.0	2024-06-20
Enamine	EN300-231147-0.25g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	0.25g	$188.0	2024-06-20
Enamine	EN300-231147-0.5g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	0.5g	$353.0	2024-06-20
Enamine	EN300-231147-1.0g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	1.0g	$470.0	2024-06-20
Enamine	EN300-231147-2.5g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	2.5g	$923.0	2024-06-20
Enamine	EN300-231147-5.0g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	5.0g	$1364.0	2024-06-20
Enamine	EN300-231147-10.0g	4-{[(1-propyl-1H-pyrazol-3-yl)amino]methyl}phenol	1006445-51-7	95%	10.0g	$2024.0	2024-06-20